Cas no 121940-51-0 (Capsianside C)
Capsianside C structure
Product Name:Capsianside C
CAS No:121940-51-0
MF:C82H134O38
MW:1727.91859102249
CID:6646509
PubChem ID:118550826
Update Time:2024-03-02
Capsianside C Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL17305091
- Capsianside C
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- Inchi: 1S/C82H134O38/c1-13-81(11,119-79-71(63(99)56(92)49(34-85)112-79)117-75-65(101)59(95)54(90)47(32-83)110-75)28-18-26-39(4)21-15-20-38(3)23-17-25-42(7)36-106-74-68(104)69(53(89)45(10)108-74)116-77-67(103)61(97)58(94)51(114-77)37-107-78-70(62(98)52(88)44(9)109-78)115-73(105)43(8)31-46(87)30-41(6)24-16-22-40(5)27-19-29-82(12,14-2)120-80-72(64(100)57(93)50(35-86)113-80)118-76-66(102)60(96)55(91)48(33-84)111-76/h13-14,20,24-27,31,44-72,74-80,83-104H,1-2,15-19,21-23,28-30,32-37H2,3-12H3/b38-20+,39-26+,40-27+,41-24+,42-25-,43-31+
- InChI Key: AWBYFCMZVKGNSB-RPQRBYGFSA-N
- SMILES: O(C1C(C(C(C(COC2C(C(C(C(C)O2)O)O)OC(/C(/C)=C/C(C/C(/C)=C/CC/C(/C)=C/CCC(C=C)(C)OC2C(C(C(C(CO)O2)O)O)OC2C(C(C(C(CO)O2)O)O)O)O)=O)O1)O)O)O)C1C(C(OC/C(/C)=C\CC/C(/C)=C/CC/C(/C)=C/CCC(C=C)(C)OC2C(C(C(C(CO)O2)O)O)OC2C(C(C(C(CO)O2)O)O)O)OC(C)C1O)O
Computed Properties
- Exact Mass: 1726.8553098g/mol
- Monoisotopic Mass: 1726.8553098g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 22
- Hydrogen Bond Acceptor Count: 38
- Heavy Atom Count: 120
- Rotatable Bond Count: 43
- Complexity: 3340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 38
- Defined Bond Stereocenter Count: 6
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 601Ų
Capsianside C Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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